N-(2-furylmethyl)-3-[2-({2-[(2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-[2-[2-(2-methoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C24H22N4O4S/c1-31-21-10-3-2-9-20(21)27-22(29)16-33-24-25-11-12-28(24)18-7-4-6-17(14-18)23(30)26-15-19-8-5-13-32-19/h2-14H,15-16H2,1H3,(H,26,30)(H,27,29)
• InChI Key: HYFRXZICSUNIHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C24H22N4O4S
• Molecular Weight: 462.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the amide group could be introduced through a reaction with an amine and a carboxylic acid or its derivative. The furylmethyl and methoxyphenyl groups could be introduced through reactions involving furan and phenol derivatives, respectively. The imidazole ring could be synthesized through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The electron-donating methoxy group and the electron-withdrawing amide group could create interesting electronic effects throughout the molecule. The presence of multiple aromatic rings could also lead to interesting stacking interactions and could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the functional groups present. For example, the amide group could participate in hydrolysis reactions under acidic or basic conditions. The methoxy group on the phenyl ring could direct electrophilic aromatic substitution reactions to the ortho and para positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings and polar functional groups could influence its solubility, melting point, boiling point, and other properties.

Scientific Research Applications

Selective Electrochemical Hydrogenation of Furfural to 2-Methylfuran

• have achieved high faradaic efficiencies (over 90%) for furfuryl alcohol and 60% for 2-methylfuran in a near-neutral environment (pH = 5). The success lies in integrating single atom copper active sites and oxophilic phosphorus dopants in a single catalyst.

Iridium-Carbon Catalysts for Direct Hydrogenation

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These applications highlight the compound’s versatility and potential impact across different scientific fields. Further research and exploration will uncover additional uses and benefits.